4-[(1,2,4-Oxadiazol-3-yl)methyl]piperidine hydrochloride
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Overview
Description
“4-[(1,2,4-Oxadiazol-3-yl)methyl]piperidine hydrochloride” is a chemical compound with the molecular formula C8H14ClN3O . It belongs to the class of compounds known as oxadiazoles, which are heterocyclic compounds containing an oxadiazole ring, a five-membered aromatic ring with two nitrogen atoms, one oxygen atom, and two carbon atoms .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES string COCC1=NC(C2CCNCC2)=NO1.Cl
. This indicates that the compound contains a methoxy group (–OCH3) attached to a 1,2,4-oxadiazole ring, which is further connected to a piperidine ring via a methylene bridge (–CH2–) .
Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis Techniques : 4-[(1,2,4-Oxadiazol-3-yl)methyl]piperidine hydrochloride has been synthesized through reactions involving 5-(chloromethyl)-3-(4H-chromen-3-yl)-1,2,4-oxadiazole and piperidine (Rao, Reddy, Jyotsna, & Sait, 2014).
- Chemical Stability : The compound has been studied for its stability under conditions like Boulton–Katritzky rearrangement, demonstrating unique reactivity and forming products like spiropyrazoline (Kayukova, Uzakova, Vologzhanina, Akatan, Shaymardan, & Kabdrakhmanova, 2018).
Biological and Pharmaceutical Research
- Antiproliferative Properties : A study identified a chemical class of 4-(1,2,4-oxadiazol-5-yl)piperidine-1-carboxamides, closely related to this compound, exhibiting antiproliferative properties and acting as tubulin inhibitors (Krasavin, Sosnov, Karapetian, Konstantinov, Soldatkina, Godovykh, Zubkov, Bai, & Hamel, 2014).
- Antimicrobial Activity : Several derivatives of oxadiazole, including those with structural similarities to this compound, have shown significant antimicrobial activity (Khalid, Aziz‐ur‐Rehman, Abbasi, Malik, Rasool, Nafeesa, Ahmad, & Afzal, 2016).
Structural and Molecular Analysis
- X-ray Diffraction Studies : Compounds structurally similar to this compound have been characterized using X-ray diffraction, offering insights into their molecular structure (Sanjeevarayappa, Iyengar, Manoj Kumar, & Suchetan, 2015).
Potential Therapeutic Applications
- Anticancer Potential : Propanamide derivatives bearing structures similar to this compound have been evaluated for their potential as anticancer agents, showing promising results (Rehman, Ahtzaz, Abbasi, Siddiqui, Saleem, Manzoor, Iqbal, Virk, Chohan, & Shah, 2018).
Future Directions
The future directions for research on “4-[(1,2,4-Oxadiazol-3-yl)methyl]piperidine hydrochloride” and similar compounds could involve further exploration of their potential as anti-infective agents . Additionally, the development of new synthetic strategies could enable the discovery of novel 1,2,4-oxadiazole derivatives with enhanced biological activities .
Mechanism of Action
Target of Action
Compounds with a similar 1,2,4-oxadiazole structure have been reported to exhibit anticancer activity , suggesting potential targets within cancer-related pathways.
Mode of Action
1,2,4-oxadiazole derivatives have been reported to induce apoptosis in cancer cells . This suggests that 4-[(1,2,4-Oxadiazol-3-yl)methyl]piperidine hydrochloride may interact with its targets to trigger programmed cell death.
Result of Action
Given the reported anticancer activity of similar 1,2,4-oxadiazole derivatives , it is plausible that this compound may induce apoptosis in cancer cells, leading to a reduction in tumor growth.
properties
IUPAC Name |
3-(piperidin-4-ylmethyl)-1,2,4-oxadiazole;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3O.ClH/c1-3-9-4-2-7(1)5-8-10-6-12-11-8;/h6-7,9H,1-5H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CUKIOZGBKZSSFF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1CC2=NOC=N2.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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